rac Toltrazuril Sulfoxide
rac Toltrazuril Sulfoxide
Brand Name:
Vulcanchem
CAS No.:
69004-15-5
VCID:
VC0118331
InChI:
InChI=1S/C18H14F3N3O5S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)29-12-4-6-13(7-5-12)30(28)18(19,20)21/h3-9H,1-2H3,(H,22,25,26)
SMILES:
CC1=C(C=CC(=C1)N2C(=O)NC(=O)N(C2=O)C)OC3=CC=C(C=C3)S(=O)C(F)(F)F
Molecular Formula:
C18H14F3N3O5S
Molecular Weight:
441.4 g/mol
rac Toltrazuril Sulfoxide
CAS No.: 69004-15-5
Reference Standards
VCID: VC0118331
Molecular Formula: C18H14F3N3O5S
Molecular Weight: 441.4 g/mol
| CAS No. | 69004-15-5 |
|---|---|
| Product Name | rac Toltrazuril Sulfoxide |
| Molecular Formula | C18H14F3N3O5S |
| Molecular Weight | 441.4 g/mol |
| IUPAC Name | 1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfinyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione |
| Standard InChI | InChI=1S/C18H14F3N3O5S/c1-10-9-11(24-16(26)22-15(25)23(2)17(24)27)3-8-14(10)29-12-4-6-13(7-5-12)30(28)18(19,20)21/h3-9H,1-2H3,(H,22,25,26) |
| Standard InChIKey | QWKYIPKCLAUFCM-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC(=C1)N2C(=O)NC(=O)N(C2=O)C)OC3=CC=C(C=C3)S(=O)C(F)(F)F |
| Canonical SMILES | CC1=C(C=CC(=C1)N2C(=O)NC(=O)N(C2=O)C)OC3=CC=C(C=C3)S(=O)C(F)(F)F |
| Synonyms | 1-Methyl-3-[3-methyl-4-[4-[(trifluoromethyl)sulfinyl]phenoxy]phenyl]-1,3,5-triazine-2,4,6(1H,3H,5H)-trione; |
| PubChem Compound | 10297065 |
| Last Modified | Nov 11 2021 |
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